Cas no 1251588-30-3 (N-(2,4-dimethylphenyl)-2-{6-(4-phenyl-1H-imidazol-1-yl)pyridazin-3-ylsulfanyl}acetamide)
N-(2,4-dimethylphenyl)-2-{6-(4-phenyl-1H-imidazol-1-yl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2,4-dimethylphenyl)-2-{6-(4-phenyl-1H-imidazol-1-yl)pyridazin-3-ylsulfanyl}acetamide
- N-(2,4-dimethylphenyl)-2-[6-(4-phenylimidazol-1-yl)pyridazin-3-yl]sulfanylacetamide
- F3406-6104
- N-(2,4-dimethylphenyl)-2-{[6-(4-phenyl-1H-imidazol-1-yl)pyridazin-3-yl]sulfanyl}acetamide
- 1251588-30-3
- N-(2,4-dimethylphenyl)-2-((6-(4-phenyl-1H-imidazol-1-yl)pyridazin-3-yl)thio)acetamide
- AKOS024484652
-
- Inchi: 1S/C23H21N5OS/c1-16-8-9-19(17(2)12-16)25-22(29)14-30-23-11-10-21(26-27-23)28-13-20(24-15-28)18-6-4-3-5-7-18/h3-13,15H,14H2,1-2H3,(H,25,29)
- InChI Key: USZFUQSSYZKAGG-UHFFFAOYSA-N
- SMILES: S(C1=CC=C(N=N1)N1C=NC(C2C=CC=CC=2)=C1)CC(NC1C=CC(C)=CC=1C)=O
Computed Properties
- Exact Mass: 415.14668148g/mol
- Monoisotopic Mass: 415.14668148g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 558
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 98Ų
N-(2,4-dimethylphenyl)-2-{6-(4-phenyl-1H-imidazol-1-yl)pyridazin-3-ylsulfanyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3406-6104-2μmol |
N-(2,4-dimethylphenyl)-2-{[6-(4-phenyl-1H-imidazol-1-yl)pyridazin-3-yl]sulfanyl}acetamide |
1251588-30-3 | 90%+ | 2μl |
$57.0 | 2023-05-22 | |
| Life Chemicals | F3406-6104-5μmol |
N-(2,4-dimethylphenyl)-2-{[6-(4-phenyl-1H-imidazol-1-yl)pyridazin-3-yl]sulfanyl}acetamide |
1251588-30-3 | 90%+ | 5μl |
$63.0 | 2023-05-22 | |
| Life Chemicals | F3406-6104-1mg |
N-(2,4-dimethylphenyl)-2-{[6-(4-phenyl-1H-imidazol-1-yl)pyridazin-3-yl]sulfanyl}acetamide |
1251588-30-3 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3406-6104-2mg |
N-(2,4-dimethylphenyl)-2-{[6-(4-phenyl-1H-imidazol-1-yl)pyridazin-3-yl]sulfanyl}acetamide |
1251588-30-3 | 90%+ | 2mg |
$59.0 | 2023-05-22 | |
| Life Chemicals | F3406-6104-3mg |
N-(2,4-dimethylphenyl)-2-{[6-(4-phenyl-1H-imidazol-1-yl)pyridazin-3-yl]sulfanyl}acetamide |
1251588-30-3 | 90%+ | 3mg |
$63.0 | 2023-05-22 | |
| Life Chemicals | F3406-6104-4mg |
N-(2,4-dimethylphenyl)-2-{[6-(4-phenyl-1H-imidazol-1-yl)pyridazin-3-yl]sulfanyl}acetamide |
1251588-30-3 | 90%+ | 4mg |
$66.0 | 2023-05-22 | |
| Life Chemicals | F3406-6104-5mg |
N-(2,4-dimethylphenyl)-2-{[6-(4-phenyl-1H-imidazol-1-yl)pyridazin-3-yl]sulfanyl}acetamide |
1251588-30-3 | 90%+ | 5mg |
$69.0 | 2023-05-22 |
N-(2,4-dimethylphenyl)-2-{6-(4-phenyl-1H-imidazol-1-yl)pyridazin-3-ylsulfanyl}acetamide Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on N-(2,4-dimethylphenyl)-2-{6-(4-phenyl-1H-imidazol-1-yl)pyridazin-3-ylsulfanyl}acetamide
Compound CAS No. 1251588-30-3: N-(2,4-Dimethylphenyl)-2-{6-(4-phenyl-1H-imidazol-1-yl)pyridazin-3-ylsulfanyl}acetamide
The compound CAS No. 1251588-30-3, known as N-(2,4-dimethylphenyl)-2-{6-(4-phenyl-1H-imidazol-1-yl)pyridazin-3-ylsulfanyl}acetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents, particularly in the areas of oncology and inflammation.
The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a dimethylphenyl moiety, a pyridazine ring system, and an imidazole group. These structural elements contribute to its pharmacokinetic properties and bioavailability. The presence of the sulfanyl group further enhances its ability to interact with biological targets, making it a compelling candidate for drug design.
Recent research has focused on the compound's ability to modulate key signaling pathways involved in cellular proliferation and apoptosis. For instance, studies have demonstrated that this compound exhibits potent inhibitory activity against specific kinases, which are often overexpressed in various cancer types. This suggests that it could serve as a foundation for developing targeted therapies with improved efficacy and reduced side effects.
In addition to its therapeutic potential, the synthesis and characterization of this compound have been optimized through advanced chemical methodologies. Researchers have employed cutting-edge techniques such as microwave-assisted synthesis and high-resolution mass spectrometry to ensure the compound's purity and structural integrity. These advancements have significantly enhanced the reproducibility and scalability of the synthesis process.
The compound's pharmacokinetic profile has also been extensively evaluated in preclinical models. Studies indicate that it demonstrates favorable absorption and distribution properties, which are critical for its potential use as an orally administered drug. Furthermore, its metabolic stability has been assessed, revealing that it undergoes minimal first-pass metabolism, thereby enhancing its bioavailability.
From an environmental perspective, the ecological impact of this compound has been carefully considered. Research indicates that it exhibits low toxicity towards non-target organisms, making it a more sustainable option compared to traditional chemotherapeutic agents. This aligns with current trends in green chemistry and eco-friendly drug development.
In conclusion, CAS No. 1251588-30-3 represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activities and favorable pharmacokinetic properties, positions it as a strong candidate for further exploration in drug discovery programs. As research continues to unfold, this compound holds the potential to contribute significantly to the development of innovative therapeutic solutions for various diseases.
1251588-30-3 (N-(2,4-dimethylphenyl)-2-{6-(4-phenyl-1H-imidazol-1-yl)pyridazin-3-ylsulfanyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)